REACTION_CXSMILES
|
Cl[CH:2]1[CH2:7][CH2:6][O:5][CH2:4][CH2:3]1.[C:8](=[S:11])([O-:10])[CH3:9].[K+]>CN(C=O)C>[C:8](=[O:10])([S:11][CH:2]1[CH2:7][CH2:6][O:5][CH2:4][CH2:3]1)[CH3:9] |f:1.2|
|
Name
|
|
Quantity
|
1 g
|
Type
|
reactant
|
Smiles
|
ClC1CCOCC1
|
Name
|
potassium ethanethioate
|
Quantity
|
0.947 g
|
Type
|
reactant
|
Smiles
|
C(C)([O-])=S.[K+]
|
Name
|
|
Quantity
|
15 mL
|
Type
|
solvent
|
Smiles
|
CN(C)C=O
|
Conditions are dynamic
|
1
|
Details
|
See reaction.notes.procedure_details.
|
Type
|
TEMPERATURE
|
Details
|
The reaction mixture was cooled down
|
Type
|
CUSTOM
|
Details
|
partitioned between hexane and cold 1N Na OH
|
Type
|
WASH
|
Details
|
The organic layer was washed with brine
|
Type
|
DRY_WITH_MATERIAL
|
Details
|
dried (MgSO4)
|
Type
|
CUSTOM
|
Details
|
removed the solvent
|
Name
|
|
Type
|
product
|
Smiles
|
C(C)(SC1CCOCC1)=O
|
Source
|
Open Reaction Database (ORD) |
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |